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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed description of the chemical compound 2-Bromo-5-
methylhexane, focusing on its IUPAC nomenclature and molecular structure.

IUPAC Name and Verification

The systematic name for the compound, as determined by the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature rules, is 2-Bromo-5-methylhexane.[1][2] This name
is derived based on the following structural analysis:

« |dentification of the Parent Chain: The longest continuous carbon chain in the molecule
consists of six carbon atoms, which corresponds to the parent alkane name "hexane".[3][4]

o |dentification and Location of Substituents: There are two substituents attached to the
hexane chain:

o Abromine atom (Br), indicated by the prefix "bromo-".[5]
o A methyl group (-CHs), indicated by the prefix "methyl-".

» Numbering the Parent Chain: The carbon chain is numbered from the end that gives the
substituents the lowest possible locants (positions).[6][7] Numbering from right to left in the
standard representation results in the bromine atom being on carbon #2 and the methyl
group on carbon #5. Numbering from the other direction would assign positions 2 (for
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methyl) and 5 (for bromo), but since "bromo" comes before "methyl" alphabetically, the first
numbering scheme is preferred to give the alphabetically prior group the lower number when
there's a tie in locants from either direction.

o Assembling the Name: The substituents are listed in alphabetical order, preceded by their
locants.[3] Therefore, the name is constructed as 2-Bromo-5-methylhexane.

The molecular formula for this compound is C7H1sBr.[1][8]

Molecular Structure

The structure of 2-Bromo-5-methylhexane consists of a central six-carbon hexane chain. A
bromine atom is attached to the second carbon atom, and a methyl group is attached to the
fifth carbon atom. The chemical structure can be unambiguously represented by the SMILES
(Simplified Molecular-Input Line-Entry System) string: CC(C)CCC(C)Br.[1][8][9]

The two-dimensional representation of the 2-Bromo-5-methylhexane structure is provided
below.

Figure 1: 2D structure of 2-Bromo-5-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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